Cas no 1314709-94-8 (1-(3-Bromo-5-fluorophenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-Bromo-5-fluorophenyl)cyclopropane-1-carbonitrile
• CAS No: 1314709-94-8
• MF: C₁₀H₇BrFN
• MW: 240.07168507576
• MDL: MFCD19692068
• CID: 4588006
• PubChem ID: 71743051
• Update Time: 2024-11-06

1-(3-Bromo-5-fluorophenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-BROMO-5-FLUOROPHENYL)CYCLOPROPANE-1-CARBONITRILE
• 1-(3-Bromo-5-fluorophenyl)cyclopropanecarbonitrile
• DB-161266
• AS-41483
• 1314709-94-8
• AKOS027331641
• MFCD19692068
• SCHEMBL19950462
• EN300-207099
• CS-0214951
• 1-(3-Bromo-5-fluorophenyl)cyclopropane-1-carbonitrile

• MDL： MFCD19692068
• Inchi： 1S/C10H7BrFN/c11-8-3-7(4-9(12)5-8)10(6-13)1-2-10/h3-5H,1-2H2
• InChI Key： WBZLQZLPTLUQKG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(C#N)CC1)F

Computed Properties

• Exact Mass: 238.97459g/mol
• Monoisotopic Mass: 238.97459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8